Cas no 2131-61-5 (4-Nitrophenyl isothiocyanate)

• Product Name: 4-Nitrophenyl isothiocyanate
• CAS No: 2131-61-5
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD00007307
• CID: 84134
• PubChem ID: 75044
• Update Time: 2025-11-02

4-Nitrophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-nitrobenzyl-isothiocyanate
• 4-Nitrophenyl Isothiocyanate
• 1-isothiocyanato-4-nitroBenzene
• p-Nitrophenyl Isothiocyanate
• 4-nitrobenzenisothiocyanate
• 4-nitro-phenyl isothiocyanate
• Benzene,1-isothiocyanato-4-nitro
• Isothiocyanic Acid 4-Nitrophenyl Ester
• N-p-nitrophenyl isothiocyanate
• para-nitrophenylisothiocyanate
• 4-Nitrophenylisothiocyanate
• Benzene, 1-isothiocyanato-4-nitro-
• 1-isothiocyanato-4-nitro-benzene
• NXHSSIGRWJENBH-UHFFFAOYSA-N
• PubChem13428
• 4nitrophenyl isothiocyanate
• 4-nitro-phenylisothiocyanate
• 4-nitro-phenyl isot
• ?4-NITROPHENYL ISOTHIOCYANATE
• SCHEMBL15630319
• 1-Isothiocyanato-4-nitrobenzene #
• NSC-84691
• (4-nitrophenyl)isothiocyanate
• AKOS000120523
• SY011508
• Phenylisothiocyanate, 4-nitro
• NSC 84691
• FT-0618854
• DTXSID9062198
• 4-nitro-phenyl-isothiocyanate
• AS-59386
• 4-Nitrophenyl isothiocyanate, 98%
• A26607
• EN300-20963
• EINECS 218-359-9
• InChI=1/C7H4N2O2S/c10-9(11)7-3-1-6(2-4-7)8-5-12/h1-4
• MFCD00007307
• W-206616
• 2131-61-5
• BCP20905
• N0826
• Isothiocyanic acid, p-nitrophenyl ester
• NS00026842
• BP-12887
• NSC84691
• 1-ISOTHIOCYANATO-4-NITROBENZENE 4-NITROPHENYL ISOTHIOCYANATE P-NITROPHENYL ISOTHIOCYANATE 1-isothiocyanato-4-nitro-benzen
• p-Nitrophenylthiocyanat
• SCHEMBL206480
• F1915-0003
• STK301532
• DB-045542
• 1-Isothiocyanato-4-nitro-benzen
• 4-Nitrophenyl isothiocyanate

• MDL： MFCD00007307
• Inchi： 1S/C7H4N2O2S/c10-9(11)7-3-1-6(2-4-7)8-5-12/h1-4H
• InChI Key： NXHSSIGRWJENBH-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 640027

Computed Properties

• Exact Mass: 179.99900
• Monoisotopic Mass: 179.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 90.3

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.4360 (rough estimate)
• Melting Point: 110.0 to 114.0 deg-C
• Boiling Point: 137-138 °C/11 mmHg(lit.)
• Flash Point: 137-138°C/11mm
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: It hydrolyzes with water. Soluble in toluene.
• PSA: 90.27000
• LogP: 2.85230
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

4-Nitrophenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H331,H315,H319,H334,H335
• Warning Statement： P261,P264,P270,P271,P280,P285,P301+P310+P330,P302+P350,P304+P340+P311,P305+P351+P338,P332+P313,P337+P313,P342+P311,P362,P403+P233,P405,P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38-42
• Safety Instruction： S22; S26; S36; S24/25; S37; S45; S28A
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Nitrophenyl isothiocyanate

Recent Advances in the Application of 4-Nitrophenyl isothiocyanate (CAS: 2131-61-5) in Chemical Biology and Pharmaceutical Research

4-Nitrophenyl isothiocyanate (4-NPITC, CAS: 2131-61-5) is a versatile chemical reagent widely used in the fields of chemical biology and pharmaceutical research. Its unique reactivity with amino groups makes it an essential tool for protein modification, peptide sequencing, and the synthesis of various bioactive compounds. Recent studies have further expanded its applications, particularly in drug discovery, proteomics, and materials science. This research brief aims to summarize the latest advancements related to 4-NPITC, focusing on its chemical properties, mechanisms of action, and emerging applications.

One of the most notable developments in the use of 4-NPITC is its role in the synthesis of novel thiourea derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-NPITC can be efficiently coupled with various amines to produce thiourea compounds with potent antimicrobial and anticancer activities. The researchers highlighted the compound's ability to form stable covalent bonds with biological targets, making it a valuable scaffold for drug design. Furthermore, the study revealed that these thiourea derivatives exhibit low cytotoxicity to normal cells, suggesting their potential as safe and effective therapeutic agents.

In proteomics, 4-NPITC has gained attention as a labeling reagent for mass spectrometry-based protein analysis. A recent publication in Analytical Chemistry detailed a novel method using 4-NPITC to selectively tag N-terminal amino acids in peptides, enabling high-throughput identification and quantification of proteins in complex biological samples. This approach offers significant advantages over traditional techniques, including improved sensitivity and reduced sample preparation time. The study also emphasized the reagent's compatibility with modern mass spectrometry platforms, further solidifying its utility in proteomic research.

Beyond its biological applications, 4-NPITC has also been explored in materials science. A 2024 study in ACS Applied Materials & Interfaces reported the use of 4-NPITC as a crosslinking agent for the fabrication of functional polymer networks. The researchers demonstrated that the isothiocyanate group of 4-NPITC can react with amine-functionalized polymers to create robust, stimuli-responsive materials with potential applications in drug delivery and tissue engineering. The study highlighted the reagent's ability to impart tunable mechanical properties and biodegradability to the resulting materials.

Despite its widespread use, challenges remain in the handling and storage of 4-NPITC due to its sensitivity to moisture and light. Recent advancements in formulation technology, however, have addressed some of these issues. A 2023 patent application disclosed a stabilized form of 4-NPITC encapsulated in moisture-resistant microspheres, significantly extending its shelf life and improving its usability in industrial and laboratory settings. This innovation is expected to facilitate broader adoption of the reagent in large-scale applications.

In conclusion, 4-Nitrophenyl isothiocyanate (CAS: 2131-61-5) continues to be a pivotal reagent in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to materials science, underscore its importance in advancing scientific and technological progress. Future research is likely to explore new synthetic routes and applications, further expanding the utility of this versatile compound. Researchers are encouraged to stay abreast of these developments to leverage the full potential of 4-NPITC in their work.